Cas no 103361-68-8 (2H-1,4-Benzoxazin-3(4H)-one, 4-methyl-6-nitro-)

• Product Name: 2H-1,4-Benzoxazin-3(4H)-one, 4-methyl-6-nitro-
• CAS No: 103361-68-8
• MF: C₉H₈N₂O₄
• MW: 208.170822143555
• CID: 1136932
• PubChem ID: 1477764
• Update Time: 2025-04-20

2H-1,4-Benzoxazin-3(4H)-one, 4-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one, 4-methyl-6-nitro-
• 4-methyl-6-nitro-1,4-benzoxazin-3-one
• 4-methyl-6-nitro-2H-1,4-Benzoxazin-3(4H)-one
• 4-Methyl-6-nitro-2H-1,4-benzoxazin-3-one
• 4-methyl-6-nitro-3-oxo-3,4-dihydro-(2H)-1,4-benzoxazine
• 4-methyl-6-nitro-4H-benzo[1,4]oxazin-3-one
• 6-Nitro-4-methyl-2H-1,4-benzoxazin-3(4H)-one
• DTXSID00363127
• 4T-0202
• Oprea1_600939
• 103361-68-8
• XVUXEVROROOLKY-UHFFFAOYSA-N
• AKOS002386377
• SCHEMBL1744206
• CS-0213474
• 4-methyl-6-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one
• MFCD03012694
• DA-39084

• Inchi： 1S/C9H8N2O4/c1-10-7-4-6(11(13)14)2-3-8(7)15-5-9(10)12/h2-4H,5H2,1H3
• InChI Key： XVUXEVROROOLKY-UHFFFAOYSA-N
• SMILES： O1CC(N(C)C2C=C(C=CC1=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 208.04800
• Monoisotopic Mass: 208.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 75.36000
• LogP: 1.53820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones